Cas no 898420-89-8 (3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898420-89-8
• MF: C₂₂H₁₈FN₃O₄S
• MW: 439.45942735672
• CID: 5482473
• Update Time: 2025-05-21

3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C22H18FN3O4S/c1-14-24-20-9-4-3-8-18(20)22(27)26(14)16-7-5-6-15(12-16)25-31(28,29)17-10-11-21(30-2)19(23)13-17/h3-13,25H,1-2H3
• InChI Key： FLYKGFRMFFKBGE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=C(OC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

3-Fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898420-89-8): A Comprehensive Overview

3-Fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide, with the CAS number 898420-89-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a quinazoline moiety, a fluoro-substituted phenyl ring, and a methoxy group. These structural elements contribute to its biological activity and pharmacological properties.

The quinazoline core in 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is particularly noteworthy as it is a common scaffold in many bioactive compounds. Quinazolines are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the fluoro and methoxy substituents further modulates the compound's interactions with biological targets, enhancing its potency and selectivity.

Recent studies have highlighted the potential of 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways. This makes it a promising candidate for further development as an anticancer agent.

In addition to its antitumor properties, 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The sulfonamide moiety in 3-fluoro-4-methoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-y l)phenylbenzene -1-sulfonamide is another key structural feature that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of antibacterial activity and have been used clinically for decades. However, the combination of the sulfonamide group with the quinazoline core and other functional groups in this compound results in a unique profile of activity that extends beyond traditional sulfonamides.

The synthesis of 3-fluoro -4 -methoxy -N - 3 -(2 -methyl -4 -oxo - 3 , 4 -dihydroquinazolin - 3 - yl ) phenyl benzene - 1 - sulfonamide has been reported in several scientific publications. The synthetic route typically involves multi-step processes that include the formation of the quinazoline core, introduction of the fluoro and methoxy substituents, and final coupling with the sulfonamide moiety. The complexity of this synthesis highlights the importance of advanced organic chemistry techniques and expertise in producing this compound on a laboratory scale.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro - 4 - methoxy - N - 3 -(2 - methyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 3 - yl ) phenyl benzene - 1 - sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with good tolerability and manageable side effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-fluoro - 4 - methoxy - N - 3 -(2 - methyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 3-y l ) phen yl benz ene – 1 – su l f on amide (CAS No . 898 420 – 89 – 8 ) is a multifaceted compound with significant potential in various therapeutic areas . Its unique structural features , combined with its demonstrated biological activities , make it an exciting candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing medical treatments .